Cas no 31432-55-0 (Acetonitrile-1-13C)

Acetonitrile-1-13C structure
Acetonitrile-1-13C structure
Product Name:Acetonitrile-1-13C
CAS No:31432-55-0
MF:C2H3N
MW:42.0445749759674
MDL:MFCD00001879
CID:304829
PubChem ID:24872032
Update Time:2025-04-19

Acetonitrile-1-13C Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile-1-13C(6CI,7CI,8CI,9CI)
    • ACETONITRILE, [1-13C]
    • (1-13C)acetonitrile
    • (2-13C)acetonitrile
    • 1-(11'-hydroxyundecyl)imidazole
    • 1-(11-hydroxyundecyl)imidazole
    • 1-(13)C-acetonitrile
    • 1-[13C]acetonitrile
    • 1-13C-acetonitrile
    • 11-hydroxyundecylimidazole
    • 11-imidazole undecan-1-ol
    • 13C-acetonitrile
    • 1H-Imidazole-1-undecanol
    • acetonitrile-1-(13)C
    • ACMC-20lz3p
    • AGN-PC-000NWO
    • CTK3F4519
    • SureCN3468871
    • Aceto-13C-nitrile
    • Acetonitrile(CH313CN)
    • Methyl cyanide-13C
    • [1-13C]Acetonitrile
    • DTXSID001315848
    • Acetonitrile-1-13C
    • 31432-55-0
    • 1722-09-4
    • Acetonitrile-2-13C, 99 atom % 13C
    • J-018426
    • J-010806
    • Acetonitrile-2-13C
    • Acetonitrile (1-13C, 99%)
    • MDL： MFCD00001879
    • Inchi： 1S/C2H3N/c1-2-3/h1H3/i1+1
    • InChI Key： WEVYAHXRMPXWCK-OUBTZVSYSA-N
    • SMILES： N#C[13CH3]

Computed Properties

  • Exact Mass: 42.029903935g/mol
  • Monoisotopic Mass: 42.029903935g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 29.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 0.805 g/mL at 25 °C
  • Melting Point: −48 °C (lit.)
  • Boiling Point: 81-82 °C(lit.)
  • Flash Point: Fahrenheit: 42.8 ° f
    Celsius: 6 ° c
  • Refractive Index: n20/D 1.344(lit.)
  • Solubility: Not available

Acetonitrile-1-13C Security Information

Acetonitrile-1-13C Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A163893-10mg
Acetonitrile-1-13C
 31432-55-0
10mg
 $ 69.00 2023-04-19
TRC
A163893-50mg
Acetonitrile-1-13C
 31432-55-0
50mg
 $ 201.00 2023-04-19
TRC
A163893-100mg
Acetonitrile-1-13C
 31432-55-0
100mg
 $ 316.00 2023-04-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
485160-500MG
Acetonitrile-1-13C
 31432-55-0
500mg
 ¥7470.03 2023-12-05
Cooke Chemical
S0418316-500mg
Acetonitrile-1-13C
 31432-55-0 99atom%13C
500mg
 RMB 5437.56 2025-02-20
SHENG KE LU SI SHENG WU JI SHU
sc-257057-500 mg
Acetonitrile-1-13C,
 31432-55-0
500MG
 ￥2,971.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-257057-500mg
Acetonitrile-1-13C,
 31432-55-0
500mg
 ￥2971.00 2023-09-05

Acetonitrile-1-13C Related Literature

Related Categories

31432-55-0 (Acetonitrile-1-13C) Related Products

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司